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Compound of Interest

Methyl 2,4-dichloroquinazoline-7-
Compound Name:
carboxylate

Cat. No.: B599916

An In-depth Technical Guide to Methyl 2,4-
dichloroquinazoline-7-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, and potential applications of Methyl 2,4-dichloroquinazoline-7-carboxylate, a
heterocyclic compound of interest in medicinal chemistry and drug discovery.

Chemical Structure and Nomenclature

Methyl 2,4-dichloroquinazoline-7-carboxylate is a substituted quinazoline derivative. The
core of the molecule is a bicyclic aromatic structure composed of a benzene ring fused to a
pyrimidine ring, known as a quinazoline. This core is substituted with two chlorine atoms at

positions 2 and 4, and a methyl carboxylate group at position 7.

Chemical Structure:
Nomenclature:

o Systematic IUPAC Name: Methyl 2,4-dichloroquinazoline-7-carboxylate
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» Synonyms: 2,4-Dichloro-7-quinazolinecarboxylic acid methyl ester, 7-(Methoxycarbonyl)-2,4-
dichloroquinazoline

e CAS Number: 174074-89-6

Physicochemical Properties

Quantitative data for Methyl 2,4-dichloroquinazoline-7-carboxylate is not extensively
reported in publicly available literature, suggesting it may be a novel or less-studied research
chemical. The following table summarizes the available and predicted data.

Property Value Source
Molecular Formula C10H6CI2N202 [Calculated]
Molecular Weight 257.07 g/mol [Calculated]

) ) ) [General observation for
Appearance White to off-white solid o

similar compounds]

Melting Point Data not available
Boiling Point Data not available

Likely soluble in organic
N solvents like DMSO, DMF, and
Solubility ] [Inferred from structure]
chlorinated solvents. Poorly

soluble in water.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Methyl 2,4-dichloroquinazoline-
7-carboxylate is not readily available in peer-reviewed literature. However, a plausible
synthetic route can be inferred from established methods for the synthesis of quinazoline
derivatives. The synthesis would likely involve a two-step process: the formation of the 2,4-
dichloroquinazoline core from a substituted anthranilic acid, followed by esterification.

Proposed Synthetic Pathway:

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b599916?utm_src=pdf-body
https://www.benchchem.com/product/b599916?utm_src=pdf-body
https://www.benchchem.com/product/b599916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1 Ureaor
i jcacia ) 2. Cyclzation [2‘4-0 ooooo 1,23, rboxyl ‘N] b [MB(hyIQ.A-dmxo-l,ZS.

——
:
H
2
=3

Cell Membrane

Quinazoline Inhibitor
(e.g., Gefitinib)

Inhibits

Activates Activates

Cytopl

Gene Transcription

Cell Proliferation
& Survival

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

 To cite this document: BenchChem. [*"Methyl 2,4-dichloroquinazoline-7-carboxylate" chemical
structure and nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599916#methyl-2-4-dichloroquinazoline-7-
carboxylate-chemical-structure-and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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